![molecular formula C15H10Cl2N4O2S B269940 2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-pyridinyl)acetamide](/img/structure/B269940.png)
2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-pyridinyl)acetamide
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Overview
Description
2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-pyridinyl)acetamide is a chemical compound that has gained considerable attention in the field of scientific research due to its potential use as a therapeutic agent.
Mechanism of Action
The mechanism of action of 2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-pyridinyl)acetamide is not fully understood. However, studies have suggested that it may act by inhibiting the production of inflammatory cytokines, inducing apoptosis in cancer cells, and inhibiting the growth of microbial pathogens.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell growth, and inhibit microbial growth. Additionally, it has been shown to have neuroprotective effects and may improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-pyridinyl)acetamide in lab experiments is its potential use as a therapeutic agent. Its anti-inflammatory, anti-cancer, and anti-microbial properties make it a promising candidate for further research. However, one limitation is that the mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for research on 2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-pyridinyl)acetamide. One direction is to further investigate its potential use in treating Alzheimer's disease and other neurodegenerative disorders. Another direction is to study its mechanism of action in more detail to better understand its potential therapeutic applications. Additionally, researchers could explore its potential use in combination with other therapeutic agents to enhance its effectiveness.
Synthesis Methods
The synthesis of 2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-pyridinyl)acetamide involves the reaction of 2,4-dichlorophenyl hydrazine with thiocarbonyl S-imidate to form 5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-thiol. This intermediate is then reacted with 2-pyridinecarboxylic acid chloride to produce the final compound.
Scientific Research Applications
2-{[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-(2-pyridinyl)acetamide has been studied for its potential use as a therapeutic agent in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. Studies have also suggested that this compound may have potential use in treating Alzheimer's disease and other neurodegenerative disorders.
properties
Molecular Formula |
C15H10Cl2N4O2S |
---|---|
Molecular Weight |
381.2 g/mol |
IUPAC Name |
2-[[5-(2,4-dichlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-pyridin-2-ylacetamide |
InChI |
InChI=1S/C15H10Cl2N4O2S/c16-9-4-5-10(11(17)7-9)14-20-21-15(23-14)24-8-13(22)19-12-3-1-2-6-18-12/h1-7H,8H2,(H,18,19,22) |
InChI Key |
YDKCVOOSRJLNMU-UHFFFAOYSA-N |
SMILES |
C1=CC=NC(=C1)NC(=O)CSC2=NN=C(O2)C3=C(C=C(C=C3)Cl)Cl |
Canonical SMILES |
C1=CC=NC(=C1)NC(=O)CSC2=NN=C(O2)C3=C(C=C(C=C3)Cl)Cl |
Origin of Product |
United States |
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